
What is Desvenlafaxine-d10 and its chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Desvenlafaxine-d10

Cat. No.: B602749 Get Quote

Desvenlafaxine-d10: A Technical Guide for
Researchers
An in-depth technical guide for researchers, scientists, and drug development professionals on

the chemical properties and applications of Desvenlafaxine-d10.

Introduction
Desvenlafaxine-d10 is a deuterium-labeled isotopologue of Desvenlafaxine, an active

metabolite of the antidepressant venlafaxine. As a serotonin-norepinephrine reuptake inhibitor

(SNRI), Desvenlafaxine is utilized in the treatment of major depressive disorder. The

incorporation of ten deuterium atoms into the Desvenlafaxine molecule renders

Desvenlafaxine-d10 an invaluable tool in analytical and research settings, primarily as an

internal standard for quantitative mass spectrometry-based assays. This guide provides a

comprehensive overview of the chemical properties of Desvenlafaxine-d10, its synthesis, and

its application in experimental protocols.

Chemical and Physical Properties
Desvenlafaxine-d10 is a white solid with a molecular formula of C₁₆H₁₅D₁₀NO₂ and a

molecular weight of 273.44 g/mol .[1] While specific physical properties such as melting point

and boiling point for the deuterated form are not readily available in the literature, they are
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expected to be very similar to those of the non-deuterated Desvenlafaxine. The deuteration is

not expected to significantly alter these bulk physical properties.

Table 1: Chemical and Physical Properties of Desvenlafaxine and Desvenlafaxine-d10

Property Desvenlafaxine Desvenlafaxine-d10

Molecular Formula C₁₆H₂₅NO₂ C₁₆H₁₅D₁₀NO₂

Molecular Weight 263.38 g/mol 273.44 g/mol [1]

CAS Number 93413-62-8 1062607-49-1[1]

Appearance White to off-white powder White solid[1]

Melting Point Not available Not available

Boiling Point Not available Not available

Solubility

Soluble in water (pH

dependent), ethanol, DMSO,

and dimethylformamide.

Inferred to be similar to

Desvenlafaxine

Synthesis of Desvenlafaxine-d10
A specific, detailed synthesis protocol for Desvenlafaxine-d10 is not publicly available.

However, a plausible synthetic route can be conceptualized based on established methods for

the synthesis of Desvenlafaxine, incorporating deuterated reagents at key steps. One potential

pathway involves the use of deuterated precursors in the final stages of the synthesis.

A common route to Desvenlafaxine involves the demethylation of venlafaxine or the synthesis

from a protected p-hydroxyphenylacetic acid derivative.[2][3][4][5] To introduce the ten

deuterium atoms, a possible strategy would involve the use of deuterated reagents during the

reduction and methylation steps of a synthetic intermediate.

Below is a logical workflow illustrating a potential synthetic pathway for Desvenlafaxine-d10.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b602749?utm_src=pdf-body
https://esschemco.com/product/labeled-compounds/rac-desmethyl-venlafaxine-d10-cas-1062607-49-1/
https://esschemco.com/product/labeled-compounds/rac-desmethyl-venlafaxine-d10-cas-1062607-49-1/
https://esschemco.com/product/labeled-compounds/rac-desmethyl-venlafaxine-d10-cas-1062607-49-1/
https://www.benchchem.com/product/b602749?utm_src=pdf-body
https://www.benchchem.com/product/b602749?utm_src=pdf-body
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2022.860292/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC9428404/
https://www.researchgate.net/figure/The-efficient-synthesis-of-O-desmethylvenlafaxine-succinate-monohydrate-DVS-with-high_fig5_362741050
https://www.chemicalbook.com/synthesis/o-desmethylvenlafaxine.htm
https://www.benchchem.com/product/b602749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Deuterated Intermediate

Final Synthesis Steps

Protected p-hydroxyphenylacetic acid derivative

Condensation

Cyclohexanone-d10

Deuterated Intermediate

Reduction with Deuterated Reducing Agent (e.g., LiAlD4)

Deuterated Amino Intermediate

Dimethylation (e.g., with deuterated formaldehyde and formic acid)

Deprotection

Desvenlafaxine-d10

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Sample (100 µL)

Add Desvenlafaxine-d10
Internal Standard (25 µL)

Add Methanol (300 µL)

Vortex (1 min)

Centrifuge (10,000 rpm, 10 min)

Transfer Supernatant

LC-MS/MS Analysis
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Desvenlafaxine

UGT Enzymes
(Major Pathway)

CYP3A4
(Minor Pathway)

Renal Excretion

Unchanged

Desvenlafaxine-O-glucuronide Oxidative Metabolite

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [What is Desvenlafaxine-d10 and its chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602749#what-is-desvenlafaxine-d10-and-its-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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